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Compound of Interest

Compound Name: Phosphorus trioxide

Cat. No.: B071993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraphosphorus hexaoxide, with the molecular formula P₄O₆, is a significant compound in

phosphorus chemistry.[1] Though commonly referred to as phosphorus trioxide, this name

predates the understanding of its molecular structure.[2] It is a colorless, waxy crystalline solid

that is highly toxic and possesses a distinct garlic-like odor.[2][3] P₄O₆ serves as a crucial

intermediate in the synthesis of various phosphorus-containing compounds, including

phosphorous acid.[1][4] This guide provides an in-depth overview of its chemical identity,

physicochemical properties, synthesis, and key chemical reactions.

Chemical Identification
The nomenclature for P₄O₆ can be varied, reflecting both its historical and systematic chemical

identity. The most accurate and systematically derived names are provided by the International

Union of Pure and Applied Chemistry (IUPAC).
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Identifier Value

Common Name
Phosphorus trioxide, Tetraphosphorus

hexoxide[1][2]

IUPAC Name Tetraphosphorus hexaoxide[2]

Systematic IUPAC Name
2,4,6,8,9,10-Hexaoxa-1,3,5,7-

tetraphosphatricyclo[3.3.1.1³,⁷]decane[2]

CAS Number 1314-24-5, 12440-00-5[2][5][6][7]

Molecular Formula P₄O₆[2]

Physicochemical Properties
P₄O₆ is a molecular compound with a cage-like structure analogous to adamantane.[2][4] Its

physical and chemical properties are summarized below.

Property Value

Molar Mass 219.88 g/mol [2]

Appearance Colorless monoclinic crystals or liquid[2]

Density 2.135 g/cm³[2]

Melting Point 23.8 °C (74.8 °F; 296.9 K)[2]

Boiling Point 173.1 °C (343.6 °F; 446.2 K)[2]

Solubility in Water Reacts to form phosphorous acid[2][8][9]

Molecular Structure
The molecule of tetraphosphorus hexaoxide adopts a cage-like structure with a tetrahedral

arrangement of four phosphorus atoms, where each pair of phosphorus atoms is bridged by an

oxygen atom.

Figure 1: Molecular structure of P₄O₆.
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Experimental Protocols
Synthesis of Tetraphosphorus Hexaoxide
P₄O₆ is synthesized through the controlled combustion of white phosphorus in a limited supply

of oxygen.[2][3][4]

Objective: To synthesize P₄O₆ with high purity by minimizing the formation of by-products such

as red phosphorus suboxide and phosphorus pentoxide.

Materials:

White phosphorus (P₄)

Oxygen (O₂) or a mixture of oxygen and an inert gas (e.g., nitrogen)

Procedure:

Gaseous or liquid white phosphorus and oxygen (or an oxygen/inert gas mixture) are

introduced into a reaction unit. The molar ratio of phosphorus (P₄) to oxygen (O₂) should be

maintained between 1:2.7 and 1:3.3.[10]

The reactants are combined and react exothermically. The temperature within the reaction

unit is maintained at an average of 1600 to 2000 K by actively removing the heat generated.

[10][11]

A residence time of at least 1 second for the reaction product within this high-temperature

zone is maintained to ensure complete reaction.[10][11]

The gaseous P₄O₆ product is then rapidly transferred to a quenching unit.

The product is quenched to a temperature below 700 K to prevent decomposition.[10][11]

Reaction: P₄ + 3O₂ → P₄O₆[4]
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Figure 2: Workflow for the synthesis of P₄O₆.

Hydrolysis of Tetraphosphorus Hexaoxide
P₄O₆ is the anhydride of phosphorous acid and reacts with water to form it.[2] The conditions of

the hydrolysis determine the products.

Objective: To produce phosphorous acid (H₃PO₃) through the hydrolysis of P₄O₆.

Materials:

Tetraphosphorus hexaoxide (P₄O₆)

Cold water

Procedure:

P₄O₆ is slowly added to cold water with stirring.
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The reaction proceeds to form phosphorous acid.

Reaction: P₄O₆(s) + 6H₂O(l) → 4H₃PO₃(aq)[4][9]

Note: The reaction with hot water is vigorous and can produce phosphine and phosphoric acid.

[3]

Reactants

P₄O₆

4H₃PO₃

(Phosphorous Acid)

6H₂O (cold)
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Figure 3: Reaction pathway for the hydrolysis of P₄O₆.

Chemical Reactivity
Tetraphosphorus hexaoxide exhibits diverse reactivity:

Reaction with Halogens: It reacts with chlorine or bromine to form the corresponding

phosphoryl halide. With iodine in a sealed tube, it forms diphosphorus tetraiodide.[2]

Disproportionation: When heated in a sealed tube at 710 K, P₄O₆ disproportionates into a

mixed P(III)P(V) species (P₄O₈) and red phosphorus.[2]

Ligand Chemistry: P₄O₆ can act as a ligand for transition metals, similar to phosphite. An

example is the complex P₄O₆·Fe(CO)₄.[2]

Oxidation: It is oxidized by excess oxygen to phosphorus pentoxide (P₄O₁₀).[4]

Safety and Handling
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P₄O₆ is a highly toxic and corrosive compound.[4] It can cause severe irritation to the skin,

eyes, and respiratory system upon contact or inhalation.[4] Handling requires strict safety

protocols, including the use of an inert atmosphere to prevent spontaneous ignition, as it can

ignite in air above its melting point.[4] It reacts violently with water.[12]

Conclusion
Tetraphosphorus hexaoxide is a fundamentally important phosphorus oxide with a unique

cage-like structure. Its role as a precursor in the synthesis of other phosphorus compounds,

particularly phosphorous acid, underscores its significance in industrial and research settings. A

thorough understanding of its properties, synthesis, and reactivity is crucial for its safe and

effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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